Cas no 111594-93-5 (1-3-(Piperidin-1-yl)prop-1-ylpiperazine)

• Product Name: 1-3-(Piperidin-1-yl)prop-1-ylpiperazine
• CAS No: 111594-93-5
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• MDL: MFCD01320896
• CID: 129320
• PubChem ID: 2737253
• Update Time: 2025-04-18

1-3-(Piperidin-1-yl)prop-1-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-(1-piperidinyl)propyl]-
• 1-(3-Oiperidin-1-ylpropyl)piperazine
• 1-(3-piperidin-1-yl-propyl)piperazine
• 1-(3-Piperidinopropyl)piperazine
• (3-piperidylpropyl)piperazine
• 1-(3-piperidinopropyl)-piperazine
• 1-[3-(1-piperidino)propyl]piperazine
• 1-[3-(1-piperidinyl)propyl]-piperazine
• 4-[3-(piperidin-1-yl)propyl]piperazine
• ACMC-20err3
• CTK4A7432
• SureCN152651
• CS-0321330
• PS-5834
• 1-(3-piperidin-1-ylpropyl)piperazine
• 1-[3-(piperidin-1-yl)propyl]piperazine
• SCHEMBL152651
• 1-(3-piperidin-1-yl-propyl)-piperazine
• BUNQOMWDCRZFPU-UHFFFAOYSA-N
• AKOS022212348
• Piperazine, 1-[3-(1-piperidinyl)propyl]-
• 111594-93-5
• 1-(3-piperidinopropyl)piperazine, AldrichCPR
• DTXSID80371947
• MFCD01320896
• 1-(3-(piperidin-1-yl)propyl)piperazine
• 1-3-(Piperidin-1-yl)prop-1-ylpiperazine

• MDL： MFCD01320896
• Inchi： 1S/C12H25N3/c1-2-7-14(8-3-1)9-4-10-15-11-5-13-6-12-15/h13H,1-12H2
• InChI Key： BUNQOMWDCRZFPU-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CCCN1CCNCC1

Computed Properties

• Exact Mass: 211.20505
• Monoisotopic Mass: 211.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines